Cas no 2137646-73-0 (3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel-)

• Product Name: 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel-
• CAS No: 2137646-73-0
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 5278924
• Update Time: 2025-08-02

3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel-

• Inchi： 1S/C10H22N2O2S/c1-3-6-15(13,14)12-7-9(2)10(8-12)4-5-11/h9-10H,3-8,11H2,1-2H3/t9-,10-/m0/s1
• InChI Key： NKRNYJPBMZQOIO-UWVGGRQHSA-N
• SMILES： N1(S(CCC)(=O)=O)C[C@H](C)[C@@H](CCN)C1

Additional information on 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel-

Introduction to 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137646-73-0, identified as 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural and functional attributes, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, featuring a pyrrolidine backbone modified with a methyl group at the 4-position and a propylsulfonyl group at the 1-position, imparts distinct chemical properties that make it a valuable candidate for further exploration.

One of the most compelling aspects of 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel is its stereochemical configuration. The specific (3R,4R)-rel configuration of the pyrrolidine ring suggests a high degree of enantioselectivity, which is crucial in medicinal chemistry for designing molecules with enhanced biological activity and reduced side effects. This stereochemical purity makes the compound an attractive scaffold for developing enantiomerically pure drugs that can interact more effectively with biological targets. The precise three-dimensional arrangement of atoms in this molecule not only influences its reactivity but also its solubility and bioavailability, key factors in drug design.

In recent years, there has been a growing interest in the development of novel scaffolds that can be modified to target various therapeutic areas. The structural features of 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel make it particularly suitable for designing molecules that can interact with enzymes and receptors involved in metabolic disorders, inflammation, and other diseases. For instance, the propylsulfonyl group is known to enhance binding affinity to certain protein targets due to its ability to form multiple hydrogen bonds and hydrophobic interactions. This feature has been leveraged in the design of inhibitors for enzymes such as kinases and proteases, which are often implicated in disease pathways.

Moreover, the pyrrolidine core is a common motif found in many bioactive molecules. Its versatility allows for modifications at various positions to tailor its pharmacological properties. In particular, the N-terminal amine group in 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel provides a site for further functionalization through amide bond formation or other covalent modifications. This flexibility has been exploited in the synthesis of peptidomimetics and protease inhibitors, where the pyrrolidine ring mimics natural amino acid residues while offering improved stability and bioavailability.

Recent studies have highlighted the potential of 3-Pyrrolidineethanamine derivatives as lead compounds for drug discovery. Researchers have demonstrated that modifications to the pyrrolidine ring can significantly alter the biological activity of these molecules. For example, replacing the methyl group at the 4-position with other substituents can lead to changes in receptor binding affinity or enzyme inhibition kinetics. Similarly, altering the propylsulfonyl group can fine-tune metabolic stability and pharmacokinetic properties. These findings underscore the importance of structure-activity relationships (SAR) in optimizing drug candidates derived from this scaffold.

The synthesis of 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-, (3R,4R)-rel presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity requires sophisticated synthetic strategies that often involve chiral auxiliaries or asymmetric catalysis. Advances in organometallic chemistry and biocatalysis have provided new tools for constructing complex stereocenters efficiently. These methods not only improve yield but also reduce environmental impact by minimizing waste generation. The development of greener synthetic routes aligns with broader trends in sustainable chemistry and pharmaceutical manufacturing.

In addition to its synthetic considerations,3-Pyrrolidineethanamine derivatives have shown promise in preclinical studies as potential therapeutic agents. For instance,(S)-enantiomers derived from this scaffold have been investigated for their anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or interleukin pathways. Similarly,(R)-enantiomers may exhibit different biological activities by interacting with distinct binding sites on target proteins. Understanding these enantioselective interactions is crucial for developing drugs that are both effective and safe.

The role of computational chemistry has become increasingly important in studying molecules like 3-Pyrrolidineethanamine, 4-methyl-1-(propylsulfonyl)-,(3R,4R)-rel. Molecular modeling techniques allow researchers to predict binding modes between this compound and biological targets with high accuracy. This information can guide experimental efforts by highlighting key interactions and potential sites for optimization. Additionally,computational methods such as quantum mechanics simulations provide insights into reaction mechanisms and electronic structures,further aiding rational drug design.

The future prospects for 3-Pyrrolidineethanamine derivatives are promising,with ongoing research exploring new therapeutic applications across various disease areas including oncology,neurodegenerative disorders,and infectious diseases. As our understanding of biological pathways continues to expand,so does our ability to design molecules that can modulate these pathways effectively while minimizing off-target effects. The unique structural features of this compound make it a versatile platform for innovation,and it is likely that we will see more derivatives entering clinical development in the coming years.